Cas no 1807204-95-0 (3-Bromo-6-trifluoromethoxy-2-(trifluoromethylthio)aniline)

• Product Name: 3-Bromo-6-trifluoromethoxy-2-(trifluoromethylthio)aniline
• CAS No: 1807204-95-0
• MF: C₈H₄BrF₆NOS
• MW: 356.082880973816
• CID: 4977687
• Update Time: 2023-08-24

3-Bromo-6-trifluoromethoxy-2-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-trifluoromethoxy-2-(trifluoromethylthio)aniline

• Inchi： 1S/C8H4BrF6NOS/c9-3-1-2-4(17-7(10,11)12)5(16)6(3)18-8(13,14)15/h1-2H,16H2
• InChI Key： MGQNYDUBLSPVPR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1SC(F)(F)F)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.8
• Topological Polar Surface Area: 60.6